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molecular formula C9H13NO3 B125895 3,4,5-Trimethoxyaniline CAS No. 24313-88-0

3,4,5-Trimethoxyaniline

Cat. No. B125895
CAS RN: 24313-88-0
M. Wt: 183.2 g/mol
InChI Key: XEFRNCLPPFDWAC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05246935

Procedure details

A mixture of 3,4,5-trimethoxyaniline (440 mg; 2.4 mmol) in toluene (20 ml), thiophosgene (300 mg; 2.5 mmol) and triethylamine (500 mg; 5 mmol) was refluxed for 6 h. The solvent was removed under reduced pressure to give crude 3,4,5-trimethoxyphenylisothiocyanate. To the crude product was added 3-[4-(4-chlorophenyl)-1-piperazinyl]propanol (510 mg; 2.0 mmol) in toluene (40 ml) and refluxed for 16 h. The solvent was evaporated and the residue resuspended in ethyl acetate filtered and evaporated to dryness. The residue was submitted to flash chromatography on silica gel 60 eluting with toluene/ethyl acetate (1:1). The product was taken up in ethanol, which was treated with hydrogen chloride in ether to give 200 mg of the title compound. M.p. 172°-173° C. MS (70 eV): m/z 479 (M+, 0.1%), 254 (55), 225 (100), 209 (80), 182 (32).
Name
3,4,5-trimethoxyaniline
Quantity
440 mg
Type
reactant
Reaction Step One
Name
thiophosgene
Quantity
300 mg
Type
reactant
Reaction Step One
Name
triethylamine
Quantity
500 mg
Type
reactant
Reaction Step One
Name
toluene
Quantity
20 mL
Type
solvent
Reaction Step One
Name
3,4,5-trimethoxyphenylisothiocyanate

Identifiers

REACTION_CXSMILES
[CH3:1][O:2][C:3]1[CH:4]=[C:5]([CH:7]=[C:8]([O:12][CH3:13])[C:9]=1[O:10][CH3:11])[NH2:6].[C:14](Cl)(Cl)=[S:15].C(N(CC)CC)C>C1(C)C=CC=CC=1>[CH3:13][O:12][C:8]1[CH:7]=[C:5]([N:6]=[C:14]=[S:15])[CH:4]=[C:3]([O:2][CH3:1])[C:9]=1[O:10][CH3:11]

Inputs

Step One
Name
3,4,5-trimethoxyaniline
Quantity
440 mg
Type
reactant
Smiles
COC=1C=C(N)C=C(C1OC)OC
Name
thiophosgene
Quantity
300 mg
Type
reactant
Smiles
C(=S)(Cl)Cl
Name
triethylamine
Quantity
500 mg
Type
reactant
Smiles
C(C)N(CC)CC
Name
toluene
Quantity
20 mL
Type
solvent
Smiles
C1(=CC=CC=C1)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
was refluxed for 6 h
Duration
6 h
CUSTOM
Type
CUSTOM
Details
The solvent was removed under reduced pressure

Outcomes

Product
Name
3,4,5-trimethoxyphenylisothiocyanate
Type
product
Smiles
COC=1C=C(C=C(C1OC)OC)N=C=S

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.